Ethyl 4-((furan-2-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(furan-2-ylmethylamino)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C19H19N3O4/c1-3-25-19(24)18-16(20-12-15-5-4-10-26-15)11-17(23)22(21-18)14-8-6-13(2)7-9-14/h4-11,20H,3,12H2,1-2H3
• InChI Key: RWZONAMSWDTVRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC=CO2)C3=CC=C(C=C3)C
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

The compound “Ethyl 4-((furan-2-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate” is a complex organic molecule. It contains several functional groups including an ethyl ester, a furan ring, an amino group, a pyridazine ring, and a p-tolyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan ring, pyridazine ring, and p-tolyl group would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive sites. For example, the amino group could participate in condensation reactions, the ester could undergo hydrolysis or transesterification, and the rings could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ester and amino groups could make it somewhat soluble in polar solvents. The aromatic rings could contribute to its UV-Vis absorption spectrum.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, the mechanism would depend on the specific biological target. If it’s a reagent in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Future Directions

The future directions for this compound would depend on its applications. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials. If it’s a synthetic intermediate, future research could involve optimizing its synthesis and exploring its use in the synthesis of other complex molecules.